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Compound of Interest

Compound Name: Reactive Orange 16

Cat. No.: B082518

Reactive Orange 16 is an anionic sulphonated azo dye, a structural characteristic that largely
dictates its solubility.[3] The presence of multiple sulfonate groups renders it highly soluble in
water and other polar solvents.[1] Conversely, it demonstrates poor solubility in non-polar
organic solvents.[1] The following table summarizes the available quantitative and qualitative
solubility data for Reactive Orange 16.
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Chemical - Temperature
Solvent Solubility Remarks
Formula (°C)
High solubility is
attributed to the
Water H20 120 g/L[1][2][4] 20 presence of

sulfonate groups.

[1]

>150 g/L[1][2][4] 80

Solubility
significantly
increases with

temperature.[1]

>200 g/L 20

A composite
reactive orange
dye with this
chromophore
showed high
solubility.[5]

1lg/L Not Specified

This lower
reported value
may be specific
to a particular
grade or
experimental

conditions.[1]

Methanol CHsOH

1 g/L[1] Not Specified

Soluble.[1]

Ethanol C2Hs0OH

Soluble[1] Not Specified

Quantitative data
is not readily
available, but it is
known to be
soluble in alcohol

solvents.[1]
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Dimethylformami
de (DMF)

(CHs3)2NC(O)H

Readily
Soluble[1]

Not Specified

A common polar
aprotic solvent

for azo dyes.[1]

Dimethyl
Sulfoxide
(DMSO)

(CH3)2S0O

Readily
Soluble[1]

Not Specified

Precise
guantitative data
is not available
for this common
polar aprotic
solvent for azo
dyes.[1]

Acetone

CH3COCHs

Soluble[1]

Not Specified

General solubility
for acidic azo
dyes in polar
aprotic solvents.

[1]

Chloroform

CHCIs

Sparingly
Soluble /

Insoluble[1]

Not Specified

As a non-polar
solvent, it is not
effective for
dissolving highly
polar molecules
like Reactive
Orange 16.[1]

Factors Influencing Solubility

The solubility of reactive dyes like Reactive Orange 16 is not static and can be influenced by

several factors:

o Temperature: For Reactive Orange 16, solubility in water increases significantly with a rise

in temperature.[1][4] Hot water can also accelerate the dissolution process.[6][7]

o Electrolytes: The addition of electrolytes, such as salt (NaCl) and sodium hydroxide, can

decrease the solubility of reactive dyes.[6]
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e pH: The pH of the solution can affect the solubility and the reaction rate of the dye.[6] It is
advised not to add alkaline agents during the initial dissolution of reactive dyes to prevent
hydrolysis.[6][7]

+ Additives: Urea can act as a solubilizing agent, increasing the solubility of reactive dyes.[6][7]
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Caption: Factors influencing the solubility of Reactive Orange 16.

Experimental Protocols for Solubility Determination

Accurate and reproducible determination of solubility is crucial for research and industrial
applications. The following are detailed methodologies for assessing the solubility of Reactive
Orange 16.

Method 1: Vacuum Filtration Method

This method is a practical approach to determine the solubility limit of a dye in a solvent.
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Objective: To determine the maximum concentration of Reactive Orange 16 that can be
dissolved in a solvent at a specific temperature without leaving undissolved particles.

Materials:

Reactive Orange 16

e Solvent (e.g., deionized water)

» Beakers

e Magnetic stirrer and stir bar

¢ Nutsch filter or similar vacuum filtration apparatus
 Filter paper

o Graduated pipette

e Analytical balance

Procedure:

o Prepare a series of dye solutions with increasing concentrations in a fixed volume of the
solvent (e.g., 200 mL of water) at a controlled temperature (e.g., 25°C £ 2°C).[1]

» Weigh the desired amount of Reactive Orange 16 and add it to the solvent in a beaker while
stirring.

e Maintain stirring for a defined period (e.g., 2 to 5 minutes).[1]
o Immediately after stirring, filter the solution through the Nutsch filter under vacuum.[1]
o Carefully observe the filter paper for any undissolved dye particles.

e The presence of a residue on the filter paper indicates that the solubility limit has been
exceeded.
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e The highest concentration that results in no visible residue on the filter paper is considered
the solubility of the dye under the tested conditions.

Method 2: Spectrophotometric Method

This method provides a more quantitative determination of solubility and is particularly useful
for sparingly soluble dyes or when high precision is required.

Objective: To quantitatively determine the concentration of a saturated solution of Reactive
Orange 16.

Materials:

» Reactive Orange 16

e Solvent of interest

e Spectrophotometer

e Volumetric flasks

e Pipettes

e Centrifuge or filtration apparatus
Procedure:

Part A: Calibration Curve Generation

» Prepare a stock solution of Reactive Orange 16 of a known concentration in the desired
solvent.[1]

» Create a series of standard solutions of decreasing concentrations through serial dilution of
the stock solution.[1]

e Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax) for Reactive Orange 16 (approximately 494 nm).[1][8]
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» Plot a graph of absorbance versus concentration to generate a calibration curve. The curve
should be linear and pass through the origin.[1]

Part B: Saturated Solution Analysis

e Prepare a supersaturated solution by adding an excess amount of Reactive Orange 16 to a
known volume of the solvent in a sealed container.

o Agitate the solution at a constant temperature for a sufficient time to ensure equilibrium is
reached (e.g., 24-48 hours).

o Separate the undissolved solid from the saturated solution by centrifugation or filtration.

o Carefully take a known volume of the clear supernatant (the saturated solution) and dilute it
with the solvent to a concentration that falls within the range of the calibration curve.

o Measure the absorbance of the diluted solution at the Amax.
e Use the calibration curve to determine the concentration of the diluted solution.

» Calculate the concentration of the original saturated solution by accounting for the dilution
factor. This value represents the solubility of Reactive Orange 16 in that solvent at that
temperature.
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Caption: Experimental workflow for determining the solubility of Reactive Orange 16.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Core Data Presentation: Solubility Profile of Reactive
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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